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Executive Summary

d-Alanyl-I-histidine is a synthetic dipeptide stereoisomer utilized primarily in biochemical
research to probe enzymatic specificity, peptide stability, and structure-activity relationships
(SAR). Unlike its naturally occurring analog Carnosine (

-alanyl-I-histidine), which is abundant in skeletal muscle and brain tissue, d-Alanyl-l-histidine
Incorporates an

-amino acid (d-Alanine) in a non-natural stereoconfiguration relative to mammalian enzymes.

This structural deviation confers unique biological properties:

» Proteolytic Resistance: High stability against serum carnosinases (CN1) and general
cytosolic peptidases.

» Stereoselective Probing: Acts as a negative control or competitive probe for histidine
dipeptide transport (PEPT1/PEPT2) and metabolism.

o Supramolecular Assembly: Serves as a chiral monomer in the synthesis of helical polymers
for immunotherapeutic applications.
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Chemical Identity & Structural Distinctness

To understand the biological function, one must first distinguish d-Alanyl-l-histidine from its
biological counterparts.
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Physicochemical Properties[2][3]

o Metal Chelation: Like Carnosine, d-Alanyl-I-histidine retains the imidazole ring of histidine,
allowing it to chelate divalent metal ions (

). However, the spatial orientation of the N-terminal amino group in the D-configuration alters
the stability constants of these complexes compared to the

-alanyl scaffold.

e pKa Values: The imidazole pKa remains near physiological pH (~6.8—7.0), preserving its
potential as a proton buffer in closed experimental systems.
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Biological & Pharmacological Functions[1][4]
Enzymatic Stability (The "Stealth" Function)

The primary utility of d-Alanyl-I-histidine in drug development is its resistance to hydrolysis.

e Mechanism: Human Carnosinase-1 (CN1) is highly specific for the L-configuration of
histidine and the

-position of the amino group. The substitution of

-alanine with d-alanine creates steric hindrance that prevents the catalytic triad of CN1 from
effectively attacking the peptide bond.

o Application: It is used to distinguish between specific carnosinase activity and nonspecific
proteolytic activity in tissue homogenates.

Antioxidant and Scavenging Activity

While less studied in vivo than Carnosine, the imidazole moiety in d-Alanyl-I-histidine confers
intrinsic antioxidant capabilities:

e Reactive Carbonyl Species (RCS) Sequestration: The free amino group and the imidazole
ring can react with unsaturated aldehydes (e.g., acrolein, HNE). The D-configuration may
alter the reaction kinetics but does not abolish the chemical reactivity.

o Hydroxyl Radical Scavenging: The imidazole ring acts as an electron donor to neutralize free
radicals.

Cardiovascular Effects (Historical Context)

Early pharmacological studies (Hunt & du Vigneaud, 1938) compared d-Alanyl-I-histidine to
Carnosine regarding depressor effects (blood pressure reduction).

o Finding: d-Alanyl-I-histidine exhibited significantly reduced or negligible depressor activity
compared to Carnosine.

o Implication: This suggests that the specific receptor or signaling mechanism responsible for
Carnosine's vasoactive properties (likely histamine-related or nitric oxide-mediated) requires
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the flexible

-alanine spacer or specific L-stereochemistry at the N-terminus.

Immunotherapy and Polymer Chemistry

Recent applications utilize d-Alanyl-I-histidine as a precursor for isocyano-peptides.

» Helical Induction: When polymerized, the D-Ala-L-His motif induces a specific right-handed

helical screw sense in the polymer backbone.

» "Nanoworms": These helical polymers mimic the size and shape of pathogens, allowing them
to engage the immune system (e.g., T-cell activation) more effectively than random coils.

Visualization: Enzymatic Selectivity Pathways

The following diagram illustrates the differential processing of Carnosine versus d-Alanyl-I-
histidine by serum Carnosinase (CN1).
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Figure 1: Differential enzymatic processing. CN1 rapidly hydrolyzes Carnosine but fails to
cleave d-Alanyl-I-histidine due to stereochemical incompatibility.

Experimental Protocols
Protocol A: Differential Hydrolysis Assay (Carnosinase
Specificity)

Objective: To verify the presence of specific Carnosinase activity in a biological sample using d-
Alanyl-I-histidine as a negative control.
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» Reagent Preparation:

o Substrate A: 10 mM L-Carnosine in 50 mM Tris-HCI (pH 7.5).

o Substrate B: 10 mM d-Alanyl-I-histidine in 50 mM Tris-HCI (pH 7.5).

o Enzyme Source: Human serum or recombinant CN1.

Incubation:

o Mix 100 pL of Enzyme Source with 100 pL of Substrate A or B.

o Incubate at 37°C for 30 minutes.

Termination:

o Add 200 pL of 1% Trichloroacetic acid (TCA) to precipitate proteins.

o Centrifuge at 10,000 x g for 5 minutes.

Analysis (HPLC):

o Column: C18 Reverse Phase.

o Mobile Phase: PBS / Acetonitrile gradient with OPA (o-phthalaldehyde) derivatization for
fluorescence detection of free Histidine.

Validation Criteria;

o Positive Result: Significant free Histidine peak in Substrate A samples.

o Negative Control: Negligible free Histidine in Substrate B samples. (If Histidine appears,
non-specific proteases are present).

Protocol B: Synthesis of d-Alanyl-I-histidine (Solid
Phase)

Objective: To synthesize high-purity peptide for research use.
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e Resin Loading: Use 2-Chlorotrityl chloride resin loaded with Fmoc-L-Histidine(Trt)-OH.
o Deprotection: Remove Fmoc group using 20% Piperidine in DMF (2 x 10 min).
e Coupling:
o Activate Fmoc-D-Alanine-OH (3 eq) with HBTU/HOB! (3 eq) and DIPEA (6 eq).
o Add to resin and shake for 1 hour at room temperature.
o Cleavage:
o Wash resin with DCM.
o Cleave peptide using TFA:TIS:H20 (95:2.5:2.5) for 2 hours.

 Purification: Precipitate in cold diethyl ether and purify via preparative HPLC.

Data Summary: Comparative Activity

Parameter L-Carnosine d-Alanyl-I-histidine = Reference
CN1 Hydrolysis Rate 100% (Reference) < 1% (Resistant) [1]
Vasodepressor ) o

o High Negligible [2]
Activity
Ca

Moderate Weak [3]
Sensitization
o Induces Right-Handed

Polymer Helicity N/A (Monomer) [4]

Helix
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» To cite this document: BenchChem. [Technical Guide: Biological Functions and
Pharmacological Utility of d-Alanyl-I-histidine]. BenchChem, [2026]. [Online PDF]. Available
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functions-and-pharmacological-utility-of-d-alanyl-I-histidine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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